Cas no 22136-37-4 (1-(4-methyl-2-nitrophenyl)-1H-Imidazole)

• Product Name: 1-(4-methyl-2-nitrophenyl)-1H-Imidazole
• CAS No: 22136-37-4
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• CID: 250485
• PubChem ID: 15388672
• Update Time: 2025-04-19

1-(4-methyl-2-nitrophenyl)-1H-Imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-methyl-2-nitrophenyl)-1H-Imidazole
• 1-(4-methyl-2-nitrophenyl)imidazole
• 1H-Imidazole,1-(4-methyl-2-nitrophenyl)-
• Imidazole,1-(2-nitro-p-tolyl)- (8CI)
• DTXSID40572271
• 22136-37-4
• DVJFCBMEBFBNKF-UHFFFAOYSA-N
• AKOS013123682
• 1-(4-METHYL-2-NITRO-PHENYL)-1H-IMIDAZOLE
• SCHEMBL995544

• Inchi： 1S/C10H9N3O2/c1-8-2-3-9(10(6-8)13(14)15)12-5-4-11-7-12/h2-7H,1H3
• InChI Key： DVJFCBMEBFBNKF-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C)C=CC=1N1C=NC=C1)=O

Computed Properties

• Exact Mass: 203.06957
• Monoisotopic Mass: 203.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 60.96